Cas no 917747-66-1 (7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine)

7-Chloro-5-propyl-1,2,4-triazolo[1,5-a]pyrimidine is a heterocyclic compound featuring a fused triazolopyrimidine core with chloro and propyl substituents. Its unique structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the propyl moiety contributes to lipophilicity, influencing solubility and bioavailability. This compound is particularly useful in the development of bioactive molecules, including potential antimicrobial or antitumor agents, due to its ability to interact with biological targets. Its stability under standard conditions ensures reliable handling and storage, supporting its utility in research and industrial applications.

7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine structure

917747-66-1 structure

Product Name:7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine

CAS No:917747-66-1

MF:C₈H₉ClN₄

MW:196.63685965538

CID:3082397

PubChem ID:16768034

Update Time:2025-05-23

7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

- 7-Chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine
- 839-010-2
- EN300-44898
- 917747-66-1
- CS-0091738
- AKOS000123763
- 7-chloro-5-propyl-(1,2,4)triazolo(1,5-a)pyrimidine
- D75199
- Z330901362
- SCHEMBL20266723
- 7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine
- MDL： MFCD08898722
- Inchi： 1S/C8H9ClN4/c1-2-3-6-4-7(9)13-8(12-6)10-5-11-13/h4-5H,2-3H2,1H3
- InChI Key： OCBGXKRBMFZSNK-UHFFFAOYSA-N
- SMILES： ClC1=CC(CCC)=NC2=NC=NN21

Computed Properties

Exact Mass: 196.0515740Da
Monoisotopic Mass: 196.0515740Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 178
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 43.1Å²

7-chloro-5-propyl-1,2,4triazolo1,5-apyrimidine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM337965-1g	7-Chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95%+	1g	$508	2021-08-18
TRC	C430288-25mg	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1		25mg	$ 50.00	2022-06-06
TRC	C430288-50mg	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1		50mg	$ 95.00	2022-06-06
TRC	C430288-250mg	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1		250mg	$ 320.00	2022-06-06
Chemenu	CM337965-1g	7-Chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95%+	1g	$***	2023-05-29
Enamine	EN300-44898-0.05g	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95.0%	0.05g	$81.0	2025-03-15
Enamine	EN300-44898-0.1g	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95.0%	0.1g	$120.0	2025-03-15
Enamine	EN300-44898-0.25g	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95.0%	0.25g	$172.0	2025-03-15
Enamine	EN300-44898-0.5g	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95.0%	0.5g	$320.0	2025-03-15
Enamine	EN300-44898-1.0g	7-chloro-5-propyl-[1,2,4]triazolo[1,5-a]pyrimidine	917747-66-1	95.0%	1.0g	$428.0	2025-03-15